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Compound of Interest

Compound Name: Butralin

Cat. No.: B1668113 Get Quote

This technical support center provides essential guidance for researchers, scientists, and drug

development professionals on the best practices for handling and disposing of Butralin in a

laboratory setting.

Frequently Asked Questions (FAQs)
Q1: What is Butralin and what are its primary hazards?

A1: Butralin is a dinitroaniline herbicide used as a plant growth regulator.[1] In the laboratory, it

is considered a hazardous substance.[2] The primary hazards associated with Butralin
include:

Health Hazards: It is harmful if swallowed and may cause skin sensitization.[2][3] It is also

irritating to the eyes, respiratory system, and skin.[2]

Environmental Hazards: Butralin is very toxic to aquatic life with long-lasting effects.

Physical Hazards: It is a flammable solid.

Q2: What are the immediate first aid measures in case of Butralin exposure?

A2: In case of accidental exposure to Butralin, the following first aid procedures should be

followed immediately:
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Eye Contact: Immediately flush the eyes with large amounts of running water for at least 15

minutes, holding the eyelids apart. Seek prompt medical attention.

Skin Contact: Remove all contaminated clothing and rinse the skin thoroughly with plenty of

water. If irritation persists, seek medical advice.

Ingestion: If swallowed, call a poison control center or doctor immediately. Do NOT induce

vomiting.

Inhalation: Move the person to fresh air. If breathing is difficult, provide respiratory support

and seek medical attention.

Q3: What personal protective equipment (PPE) is required when handling Butralin?

A3: To minimize exposure, the following personal protective equipment (PPE) should be worn

when handling Butralin:

Gloves: Chemical-resistant gloves, such as Viton™ (≥ 14 mils).

Eye Protection: Safety glasses with side-shields or a full-face shield.

Body Protection: A long-sleeved shirt, long pants, and shoes with socks are the minimum

requirement. For tasks with a higher risk of exposure, a full Tyvek or Tychem suit is

recommended.

Respiratory Protection: For operations that may generate dust or aerosols, a particulate dust

filter respirator is necessary.

Troubleshooting Guide
Problem: I have a small Butralin spill in the lab. How do I clean it up safely?

Solution: For minor spills, follow these steps:

Ensure Safety: Immediately remove all ignition sources from the area. Ensure you are

wearing the appropriate PPE, including gloves, safety glasses, and respiratory protection.

Containment: Cover the spill with an absorbent material like vermiculite, sand, or earth.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b1668113?utm_src=pdf-body
https://www.benchchem.com/product/b1668113?utm_src=pdf-body
https://www.benchchem.com/product/b1668113?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668113?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Collection: Use spark-free shovels and explosion-proof equipment to collect the absorbed

material and recoverable product into labeled containers for recycling or disposal.

Decontamination: Wash the spill area with water, and dike the runoff for later disposal.

Disposal: Seal the waste in labeled drums for disposal according to local, state, and federal

regulations.

Problem: I need to store Butralin in the lab. What are the proper storage conditions?

Solution: Butralin should be stored under the following conditions:

Keep the container tightly sealed in a cool, dry, and well-ventilated area.

Store away from direct sunlight and sources of ignition.

Recommended storage temperatures are -20°C for powder form or -80°C when in solvent.

Store away from incompatible materials such as strong acids/alkalis and strong

oxidizing/reducing agents.

Quantitative Data Summary
Physical and Chemical Properties of Butralin

Property Value Reference

Molecular Formula C14H21N3O4

Molecular Weight 295.34 g/mol

Appearance Yellow-orange crystals

Melting Point 61°C

Solubility in Ethanol (25-26°C) 73 g/L

Solubility in Methanol (25-

26°C)
98 g/L

Solubility in Hexane (25-26°C) 300 g/L
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Toxicological Data for Butralin

Test Result Species Reference

LD50 (Oral) 1100 mg/kg Rat

LD50 (Dermal) >2000 mg/kg Rat

Experimental Protocols
Protocol 1: Butralin Residue Analysis in Soil

This protocol outlines a general method for the extraction and analysis of Butralin residues in

soil samples.

Sample Preparation:

Collect soil samples from the experimental plot.

Air-dry the samples and sieve them to remove large debris.

Extraction:

Weigh a representative subsample of the soil (e.g., 10 g).

Extract the soil with a suitable solvent such as acetonitrile.

The extraction can be performed by shaking or ultrasonication.

Cleanup:

The crude extract may require a cleanup step to remove interfering substances. This can

be achieved using solid-phase extraction (SPE) cartridges.

Analysis:

Analyze the cleaned extract using Gas Chromatography with a Nitrogen Phosphorus

Detector (GC-NPD) or Gas Chromatography-Mass Spectrometry (GC-MS).
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Quantification:

Prepare a calibration curve using Butralin standards of known concentrations.

Quantify the Butralin concentration in the samples by comparing their peak areas to the

calibration curve.

Protocol 2: Standard Spill Cleanup Procedure

This protocol provides a step-by-step guide for managing a chemical spill in a laboratory

setting.

Evacuate and Alert: Immediately alert personnel in the vicinity of the spill and evacuate the

area if necessary.

Assess the Hazard: Identify the spilled material and consult its Safety Data Sheet (SDS) for

specific hazards and handling precautions.

Don Personal Protective Equipment (PPE): Wear appropriate PPE as specified in the SDS.

Contain the Spill: For liquid spills, use absorbent materials to prevent spreading. For solid

spills, gently cover with a plastic sheet to prevent dust from becoming airborne.

Neutralize (if applicable): For acidic or basic spills, use a suitable neutralizing agent.

Clean Up:

Liquids: Absorb the spill with an inert material (e.g., vermiculite, sand).

Solids: Carefully sweep or scoop the material into a designated waste container.

Decontaminate: Clean the spill area with an appropriate decontaminating solution.

Dispose of Waste: All contaminated materials, including PPE, must be disposed of as

hazardous waste in accordance with institutional and regulatory guidelines.

Mandatory Visualizations
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Caption: Workflow for safe handling and disposal of Butralin in a laboratory.
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Caption: NFPA 704 Hazard Diamond for Butralin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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